Cas no 76267-01-1 (Benzoic acid,2-[[[methyl[(methylamino)carbonyl]amino]carbonyl]amino]-)

Benzoic acid,2-[[[methyl[(methylamino)carbonyl]amino]carbonyl]amino]- structure
76267-01-1 structure
Product Name:Benzoic acid,2-[[[methyl[(methylamino)carbonyl]amino]carbonyl]amino]-
CAS No:76267-01-1
MF:C11H13N3O4
MW:251.238622426987
CID:573801
PubChem ID:3059238
Update Time:2025-04-19

Benzoic acid,2-[[[methyl[(methylamino)carbonyl]amino]carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[[[methyl[(methylamino)carbonyl]amino]carbonyl]amino]-
    • 2-[(methyl-(methylcarbamoyl)carbamoyl)amino]benzoic acid
    • 2-[[methyl(methylcarbamoyl)carbamoyl]amino]benzoic acid
    • Benzoic acid, 2-(((methyl((methylamino)carbonyl)amino)carbonyl)amino)-
    • 76267-01-1
    • DTXSID60227130
    • 1,3-Dimethyl-5-(2-carboxyphenyl)biuret
    • 2-(((Methyl((methylamino)carbonyl)amino)carbonyl)amino)benzoic acid
    • SCHEMBL11278636
    • Inchi: 1S/C11H13N3O4/c1-12-10(17)14(2)11(18)13-8-6-4-3-5-7(8)9(15)16/h3-6H,1-2H3,(H,12,17)(H,13,18)(H,15,16)
    • InChI Key: NFTAPASXCAZNOZ-UHFFFAOYSA-N
    • SMILES: O=C(N(C(NC)=O)C)NC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 251.09069
  • Monoisotopic Mass: 251.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 98.7Ų

Experimental Properties

  • PSA: 98.74
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